Cas no 1807093-75-9 (2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1807093-75-9
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4804699
• Update Time: 2025-06-11

2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-4(8(11,12)13)2-5(14)6(15-3)7(9)10/h2,7H,1H3
• InChI Key： GXVPHTQWHPQRDX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807093-75-9)

2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1807093-75-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom, which makes it a versatile scaffold for the development of various bioactive molecules. The presence of multiple fluorine atoms and an iodine substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine incorporates several key functional groups that contribute to its unique properties. The difluoromethyl group (-CF₂) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets. The iodo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. Additionally, the methyl group at the 6-position and the trifluoromethyl group at the 5-position further modulate the molecule's reactivity and binding affinity.

In recent years, there has been growing interest in fluorinated pyridines due to their prevalence in biologically active compounds. The fluorine atoms in 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties. These attributes make fluorinated pyridines attractive for drug discovery efforts. For instance, studies have shown that compounds containing trifluoromethyl or difluoromethyl groups often exhibit improved pharmacological activity and reduced toxicity compared to their non-fluorinated counterparts.

One of the most compelling applications of 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine is in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with disease states. By targeting kinases with small molecules, it is possible to modulate these pathways and alleviate disease symptoms. The structural features of this compound make it an excellent candidate for designing kinase inhibitors. The iodo group allows for facile introduction of additional functionalities, while the electron-withdrawing effects of the fluorine atoms can optimize interactions with the enzyme's active site.

Recent advancements in computational chemistry have further enhanced the utility of 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine in drug design. Molecular modeling studies have demonstrated that fluorinated pyridines can effectively bind to protein targets by forming hydrogen bonds and hydrophobic interactions. These interactions are critical for achieving high affinity and selectivity in drug candidates. Furthermore, virtual screening techniques have been employed to identify potential derivatives of this compound that may exhibit even greater potency and selectivity against specific kinases.

The agrochemical industry has also benefited from the use of fluorinated pyridines like 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine. Fluoro-pyridines are known to possess enhanced stability against environmental degradation, which prolongs their effectiveness as pesticides and herbicides. Researchers have developed novel agrochemicals based on this scaffold that demonstrate improved efficacy against resistant pest strains while maintaining low toxicity to non-target organisms.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807093-75-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and other therapeutic agents. The growing body of research on fluorinated pyridines underscores their importance in modern drug discovery efforts, making this compound a cornerstone in ongoing scientific endeavors.